Cas no 2306270-05-1 (2-(3-amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2,2-difluoro-acetic acid)

• Product Name: 2-(3-amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2,2-difluoro-acetic acid
• CAS No: 2306270-05-1
• MF: C₁₀H₁₆F₂N₂O₄
• MW: 266.241849899292
• CID: 5301971
• Update Time: 2026-03-10

2-(3-amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2,2-difluoro-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azetidineacetic acid, 3-amino-1-[(1,1-dimethylethoxy)carbonyl]-α,α-difluoro-
• 2-(3-amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2,2-difluoro-acetic acid

• Inchi： 1S/C10H16F2N2O4/c1-8(2,3)18-7(17)14-4-9(13,5-14)10(11,12)6(15)16/h4-5,13H2,1-3H3,(H,15,16)
• InChI Key： MFPLQASIBOKOFO-UHFFFAOYSA-N
• SMILES： CC(OC(N1CC(N)(C(F)(F)C(O)=O)C1)=O)(C)C

Additional information on 2-(3-amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2,2-difluoro-acetic acid

Research Brief on 2-(3-amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2,2-difluoro-acetic acid (CAS: 2306270-05-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing importance of fluorinated amino acid derivatives as key intermediates in drug discovery. Among these, 2-(3-amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2,2-difluoro-acetic acid (CAS: 2306270-05-1) has emerged as a compound of significant interest due to its unique structural features and potential applications in the synthesis of novel therapeutics. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its azetidine ring and difluoroacetic acid moiety, has been the subject of several recent investigations. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a versatile building block for the synthesis of protease inhibitors. The presence of the difluoro group enhances the metabolic stability of the resulting compounds, making them more suitable for in vivo applications. Additionally, the tert-butoxycarbonyl (Boc) protecting group allows for selective deprotection, enabling further functionalization of the molecule.

In a separate study, researchers explored the compound's role in the development of covalent inhibitors targeting serine proteases. The azetidine ring, known for its conformational rigidity, was found to improve binding affinity and selectivity. The study, conducted by a team at a leading pharmaceutical research institute, utilized X-ray crystallography to elucidate the binding mode of derivatives of 2-(3-amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2,2-difluoro-acetic acid with the target enzyme, providing valuable insights for future drug design efforts.

Another significant area of research involves the use of this compound in the synthesis of peptide mimetics. Recent work has shown that incorporating this fluorinated amino acid derivative into peptide sequences can enhance their proteolytic stability and bioavailability. This has particular relevance for the development of peptide-based therapeutics, where stability in biological systems is often a limiting factor. Preliminary in vitro and in vivo studies have demonstrated promising results, with improved pharmacokinetic profiles compared to non-fluorinated analogs.

Looking ahead, the potential applications of 2-(3-amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2,2-difluoro-acetic acid extend beyond its current uses. Ongoing research is exploring its incorporation into more complex molecular architectures, including macrocycles and bifunctional molecules. The compound's unique combination of structural features makes it a valuable tool for medicinal chemists seeking to address challenges in drug discovery, such as improving target engagement and overcoming resistance mechanisms.

In conclusion, 2-(3-amino-1-tert-butoxycarbonyl-azetidin-3-yl)-2,2-difluoro-acetic acid represents a promising scaffold in medicinal chemistry, with demonstrated utility in multiple therapeutic areas. Its continued study and application are likely to yield further innovations in drug design and development. Researchers are encouraged to explore its potential in their own work, particularly in contexts where fluorination and conformational constraint offer advantages for biological activity and drug-like properties.